![molecular formula C8H6N2O2 B034173 2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbaldehyde CAS No. 106429-59-8](/img/structure/B34173.png)
2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbaldehyde
Overview
Description
2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbaldehyde (BDICA) is an important organic molecule that has been used for a variety of purposes in scientific research. It is a heterocyclic aldehyde that is derived from the benzimidazole family and has been used in a variety of biochemical and physiological studies. BDICA has been used as a building block for the synthesis of a variety of compounds, including drugs and pharmaceuticals, and is an important intermediate in the synthesis of a number of natural products. Furthermore, BDICA has been found to have a variety of biochemical and physiological effects, making it a valuable tool for scientific research. In
Scientific Research Applications
Synthesis and Functionalization
Researchers have developed methods for synthesizing and functionalizing derivatives of 2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbaldehyde to explore their chemical properties and potential applications. For instance, Kirilyuk et al. (2003) demonstrated the synthesis of pH-sensitive spin probes through the conversion of 5-cyano derivatives, derived from 4,4-Dimethyl-4H-imidazole-5-carbaldehyde oxime 3-oxides, into stable nitroxides, highlighting the compound's utility in creating sensitive analytical tools Kirilyuk et al., 2003.
Antioxidant and Antimicrobial Activities
A study by Bassyouni et al. (2012) synthesized a series of derivatives and evaluated them for antioxidant and antimicrobial activities, revealing that certain compounds showed significant activity against various bacteria and fungi. This research underscores the potential of these compounds in developing new antimicrobial and antioxidant agents Bassyouni et al., 2012.
Molecular Structures and Optical Properties
The study of the molecular structures and optical properties of these compounds provides insights into their versatility in materials science. For example, Li et al. (2019) investigated zinc(II) mononuclear complexes with organic ligands derived from 1-methyl-1H-benzo[d]imidazole-2-carbaldehyde, revealing their distinct photoluminescence properties. This research indicates the potential use of these compounds in developing novel luminescent materials Li et al., 2019.
Antioxidant Studies
Nikhila et al. (2020) synthesized benzo[4, 5]imidazo[2, 1-b]thiazole derivatives, including 2-mercaptobenzimidazole carbaldehyde, and evaluated their antioxidant properties. The study found significant inhibition rates, highlighting these compounds' potential as effective antioxidants Nikhila et al., 2020.
Mechanism of Action
Target of Action
Imidazole derivatives, which this compound is a part of, have been known to exhibit a broad range of biological activities, suggesting they may interact with multiple targets .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, leading to a range of biological effects .
Biochemical Pathways
Imidazole derivatives have been reported to influence a variety of biochemical pathways, contributing to their diverse biological activities .
Result of Action
Imidazole derivatives have been associated with a range of effects, including antimicrobial, anti-inflammatory, antitumor, and antidiabetic activities, among others .
Biochemical Analysis
Biochemical Properties
Imidazole derivatives, to which this compound belongs, are known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Imidazole derivatives can influence cell function in various ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Imidazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
2-oxo-1,3-dihydrobenzimidazole-5-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2/c11-4-5-1-2-6-7(3-5)10-8(12)9-6/h1-4H,(H2,9,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHQJXBRTXLUDIM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C=O)NC(=O)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
106429-59-8 |
Source
|
| Record name | 2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-(5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)acetate](/img/structure/B34090.png)
